Cas no 1087788-95-1 (2,2,2-trifluoroethyl 6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: 2,2,2-trifluoroethyl 6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 1087788-95-1
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• MDL: MFCD11099865
• CID: 5215212
• Update Time: 2025-10-28

2,2,2-trifluoroethyl 6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-6-methyl-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl 6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

• MDL： MFCD11099865
• Inchi： 1S/C13H14F3NO2/c1-9-4-5-11-10(7-9)3-2-6-17(11)12(18)19-8-13(14,15)16/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： VQCGPHJEFCQKOO-UHFFFAOYSA-N
• SMILES： N1(C(OCC(F)(F)F)=O)C2=C(C=C(C)C=C2)CCC1

Additional information on 2,2,2-trifluoroethyl 6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

Compound CAS No. 1087788-95-1: 2,2,2-Trifluoroethyl 6-Methyl-1,2,3,4-Tetrahydroquinoline-1-Carboxylate

The compound CAS No. 1087788-95-1, also known as 2,2,2-trifluoroethyl 6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a tetrahydroquinoline moiety. The presence of the trifluoroethyl group introduces interesting electronic and steric properties, while the tetrahydroquinoline ring provides a rigid framework that can be further modified for diverse purposes.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The tetrahydroquinoline core is known for its ability to interact with various biological targets, including enzymes and receptors. The addition of the trifluoroethyl group further enhances the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. These attributes make 2,2,2-trifluoroethyl 6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate a promising candidate for use in therapeutic agents targeting conditions like inflammation, cancer, and neurodegenerative diseases.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the tetrahydroquinoline derivative through cyclization reactions. Subsequent functionalization steps introduce the trifluoroethyl group and the carboxylate ester moiety. Researchers have explored various methodologies to optimize the synthesis process, including the use of catalytic systems and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound.

In terms of physical properties, CAS No. 1087788-95-1 exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility profile makes it suitable for formulation into various drug delivery systems. Additionally, spectroscopic analyses (NMR and IR) have confirmed the structural integrity of the compound, ensuring its reliability for downstream applications.

The application of this compound extends beyond pharmaceuticals. Its unique structure also makes it a valuable building block in organic synthesis. For instance, it can serve as an intermediate in the construction of more complex molecules with intricate architectures. Recent research has demonstrated its utility in synthesizing bioactive molecules with potential anti-inflammatory and antioxidant activities.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. This property allows it to encapsulate drugs within self-assembled structures or nanoparticles, enhancing their delivery efficiency to specific tissues or cells.

In conclusion, CAS No. 1087788-95-1, or 2,2,2-trifluoroethyl 6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate, represents a cutting-edge molecule with multifaceted applications in chemistry and medicine. Its versatile structure and favorable pharmacokinetic properties position it as a key player in modern drug discovery efforts. As research continues to uncover new insights into its potential uses and mechanisms of action,
this compound will undoubtedly contribute significantly to advancing therapeutic interventions for various diseases.